![molecular formula C22H20N4O4S B2796520 N-(3-methoxyphenyl)-2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide CAS No. 941942-84-3](/img/structure/B2796520.png)
N-(3-methoxyphenyl)-2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methoxyphenyl)-2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H20N4O4S and its molecular weight is 436.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Development : This compound has been explored in the context of pharmaceutical research. For instance, its derivatives have been studied for potential cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities (Habernickel, 2002).
Radiochemical Synthesis : It has also been used in the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, which are potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) (Gao, Wang, & Zheng, 2016).
Antioxidant and Anti-inflammatory Properties : Research has been conducted on similar acetamide derivatives for their anti-inflammatory and antioxidant activities. Certain compounds in this category have shown promising results in various assays, indicating potential therapeutic uses (Koppireddi et al., 2013).
Antimicrobial and Anticancer Activities : Derivatives of this compound have been synthesized and evaluated for their antimicrobial and anticancer activities. Some of these derivatives have demonstrated significant effects against various bacterial and fungal strains, as well as cancer cell lines (Saravanan et al., 2010).
Synthesis of New Derivatives with Medical Applications : There has been research into the synthesis of new derivatives containing moieties like coumarin, which were then evaluated for antibacterial activity and antioxidant properties (Hamdi et al., 2012).
Development of Adrenergic Receptor Agonists : Some studies have focused on synthesizing and evaluating derivatives as selective β3-adrenergic receptor agonists, which could be used for treating conditions like obesity and type 2 diabetes (Maruyama et al., 2012).
Mechanism of Action
Target of Action
Similar compounds with aryl carbazole structures have been found to interact with a variety of targets in organic electronic applications .
Mode of Action
The compound’s mode of action involves the formation of stable radical cation species upon oxidation . The spin density can be delocalized on the aryl group as well as the whole macrocycle, contributing to the stability of these species .
Biochemical Pathways
Compounds with similar structures have been found to play a role in the hole-injection process of carbazole-based materials, often accompanied by the formation of a carbazole radical cation species .
Pharmacokinetics
The compound’s stability upon oxidation suggests it may have a prolonged presence in the system .
Result of Action
The result of the compound’s action is the formation of highly stable radical cation species . These species have been found to be highly reactive and readily undergo dimerization and polymerization .
Action Environment
The environment can influence the action, efficacy, and stability of this compound. For instance, the presence of oxidizing agents can facilitate the formation of the compound’s radical cation species . .
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-[7-(4-methoxyphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O4S/c1-13-23-20-21(31-13)19(14-7-9-16(29-2)10-8-14)25-26(22(20)28)12-18(27)24-15-5-4-6-17(11-15)30-3/h4-11H,12H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAXWKVSDESKCRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=CC=C3)OC)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.